2,3-Pentanedione
2,3-Pentanedione
2, 3-Pentanedione, also known as acetyl propionyl or pentane-23-dione, belongs to the class of organic compounds known as alpha-diketones. These are organic compounds containing two ketone groups on two adjacent carbon atoms. 2, 3-Pentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2, 3-Pentanedione has been detected in multiple biofluids, such as feces and saliva. Within the cell, 2, 3-pentanedione is primarily located in the cytoplasm. 2, 3-Pentanedione exists in all eukaryotes, ranging from yeast to humans. 2, 3-Pentanedione can be converted into pentane. 2, 3-Pentanedione is a sweet, butter, and caramel tasting compound that can be found in a number of food items such as coffee and coffee products, fruits, cereals and cereal products, and tamarind. This makes 2, 3-pentanedione a potential biomarker for the consumption of these food products.
Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane.
Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane.
Brand Name:
Vulcanchem
CAS No.:
600-14-6
VCID:
VC0165514
InChI:
InChI=1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3
SMILES:
CCC(=O)C(=O)C
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
2,3-Pentanedione
CAS No.: 600-14-6
Reference Standards
VCID: VC0165514
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 600-14-6 |
|---|---|
| Product Name | 2,3-Pentanedione |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | pentane-2,3-dione |
| Standard InChI | InChI=1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3 |
| Standard InChIKey | TZMFJUDUGYTVRY-UHFFFAOYSA-N |
| SMILES | CCC(=O)C(=O)C |
| Canonical SMILES | CCC(=O)C(=O)C |
| Boiling Point | 108.0 °C 109.9 °C 230-234°F |
| Colorform | Yellow liquid Yellow to yellow-green liquid |
| Density | d194 0.96 0.979-0.985 |
| Flash Point | 19 °C (66 °F) - open cup 66°F |
| Melting Point | Mp -52 ° -52 °C -52°C -61.6°F |
| Physical Description | Liquid yellow to green liquid with a penetrating, buttery odour on dilution Yellow to green-yellow liquid with a buttery odor. |
| Description | 2, 3-Pentanedione, also known as acetyl propionyl or pentane-23-dione, belongs to the class of organic compounds known as alpha-diketones. These are organic compounds containing two ketone groups on two adjacent carbon atoms. 2, 3-Pentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2, 3-Pentanedione has been detected in multiple biofluids, such as feces and saliva. Within the cell, 2, 3-pentanedione is primarily located in the cytoplasm. 2, 3-Pentanedione exists in all eukaryotes, ranging from yeast to humans. 2, 3-Pentanedione can be converted into pentane. 2, 3-Pentanedione is a sweet, butter, and caramel tasting compound that can be found in a number of food items such as coffee and coffee products, fruits, cereals and cereal products, and tamarind. This makes 2, 3-pentanedione a potential biomarker for the consumption of these food products. Pentane-2,3-dione is an alpha-diketone that is pentane substituted at the 2- and 3-positions by oxo groups. It has a role as a flavouring agent. It is an alpha-diketone and a methyl ketone. It derives from a hydride of a pentane. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | 66.7 mg/mL at 15 °C In water, 6.67X10+4 at 15 °C Miscible with ethanol, diethyl ether, and acetone insoluble in glycerol and water; miscible with alcohol, propylene glycol, fixed oils 1 ml in 3 ml 50% alcohol (in ethanol) |
| Synonyms | 2,3-pentanedione acetyl propionyl |
| Vapor Pressure | 2.67 kPa at 20 °C /20.0 mm Hg at 20 °C/ 2.67 kPa |
| PubChem Compound | 11747 |
| Last Modified | Nov 11 2021 |
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